2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol

• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• IUPAC Name: 2-[(3-chloro-4-ethoxyphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C13H20ClNO2/c1-3-11(9-16)15-8-10-5-6-13(17-4-2)12(14)7-10/h5-7,11,15-16H,3-4,8-9H2,1-2H3
• InChI Key: AABJZMQAVOSKNE-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=CC(=C(C=C1)OCC)Cl

Description

2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol is a chemical compound that has been extensively studied in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research in the field of medicine.

Mechanism of Action

The mechanism of action of 2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol involves the inhibition of the production of pro-inflammatory cytokines, which are responsible for the development of various inflammatory conditions. This compound also acts on the pain receptors, reducing the sensation of pain.
Biochemical and Physiological Effects:
2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol has been found to have various biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It also reduces the activity of the cyclooxygenase-2 enzyme, which is responsible for the production of prostaglandins, leading to a reduction in inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol in lab experiments include its anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are many future directions for the research on 2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol. Some of the potential areas of research include the development of new drugs for the treatment of various inflammatory conditions, the investigation of the compound's potential use in cancer treatment, and the exploration of its potential use in the treatment of neurodegenerative diseases. Further research is needed to determine the safety and efficacy of this compound, as well as its potential for use in clinical settings.
Conclusion:
In conclusion, 2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol is a promising compound for scientific research. Its anti-inflammatory and analgesic properties make it a potential candidate for the development of new drugs for the treatment of various inflammatory conditions. Further research is needed to determine its safety and efficacy, as well as its potential for use in clinical settings.

Synthesis Methods

The synthesis of 2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol involves the reaction of 3-chloro-4-ethoxybenzaldehyde with 1-amino-2-butanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Scientific Research Applications

2-[(3-Chloro-4-ethoxybenzyl)amino]-1-butanol has been extensively studied for its potential use in various scientific research applications. This compound has been found to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions.